Cas no 32325-14-7 (3-Isoxazolamine,5-(2-methylpropoxy)-)

• Product Name: 3-Isoxazolamine,5-(2-methylpropoxy)-
• CAS No: 32325-14-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 293562
• PubChem ID: 45099123
• Update Time: 2025-04-19

3-Isoxazolamine,5-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,5-(2-methylpropoxy)-
• Isoxazole,3-amino-5-isobutoxy- (8CI)
• 5-Isobutoxyisoxazol-3-amine
• 32325-14-7

• Inchi： 1S/C7H12N2O2/c1-5(2)4-10-7-3-6(8)9-11-7/h3,5H,4H2,1-2H3,(H2,8,9)
• InChI Key： PJNRMTLUIGHWLX-UHFFFAOYSA-N
• SMILES： O(C1=CC(N)=NO1)CC(C)C

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 61.28